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Compound of Interest

Compound Name: 1-Buten-1-ol

Cat. No.: B13825993 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step plan for the safe disposal of 1-
Buten-1-ol, a flammable and potentially hazardous unsaturated alcohol.

Important Note on 1-Buten-1-ol Data: As of the compilation of this guide, a comprehensive

Safety Data Sheet (SDS) specifically for 1-Buten-1-ol is not readily available in public

databases. The following procedures are therefore based on the known hazards of the

structurally similar compound, 1-Butanol, and general principles for the disposal of flammable

liquid hazardous waste. It is imperative that users conduct a site-specific risk assessment and

consult with their institution's Environmental Health and Safety (EHS) department for final

guidance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all relevant safety protocols are in place.

This includes the use of appropriate Personal Protective Equipment (PPE) and adherence to

laboratory safety standards.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side protection.

Hand Protection: Use chemical-resistant gloves, such as butyl rubber.
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Skin Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: If working in an area with insufficient ventilation or with the potential

for aerosol formation, use a suitable respirator.

Safe Handling Practices:

Work in a well-ventilated area, preferably within a chemical fume hood.

Keep 1-Buten-1-ol away from heat, sparks, open flames, and other ignition sources.

Take precautionary measures against static discharge.

Avoid breathing vapors or mists.

Prevent contact with skin and eyes.

**Step-by-Step Disposal Protocol
The disposal of 1-Buten-1-ol must be managed as hazardous waste. Under no circumstances

should it be poured down the drain or disposed of in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated, chemically compatible waste container as "Hazardous Waste: 1-
Buten-1-ol, Flammable Liquid."

Do not mix 1-Buten-1-ol with other waste streams unless explicitly permitted by your

institution's EHS department.

Waste Accumulation:

Store the waste container in a designated, well-ventilated, and cool hazardous waste

accumulation area.

Keep the container tightly closed when not in use.

Ensure secondary containment is in place to prevent spills.
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Arrange for Professional Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with an accurate description and quantity of the waste.

Follow all institutional procedures for waste handover.

Quantitative Data Summary (Based on 1-Butanol as
a Reference)
The following table summarizes key quantitative data for 1-Butanol, which should be

considered as indicative for risk assessment of 1-Buten-1-ol until specific data becomes

available.

Property Value (for 1-Butanol)

Flash Point 35 °C (95 °F)[1]

Boiling Point 116-118 °C (240.8-244.4 °F)[1]

Explosion Limits Lower: 1.4% (V), Upper: 11.3% (V)[2]

Auto-Ignition Temp. 340 °C (644 °F)[1]

Water Solubility 77-79 g/L at 20 °C[2]

Oral LD50 (Rat) 790 mg/kg[1]

Dermal LD50 (Rabbit) 3,400 mg/kg[1]

Inhalation LC50/4h (Rat) 8,000 mg/L[1]

Experimental Protocols Cited
This guide is based on established safety and disposal protocols for hazardous chemical waste

and does not cite specific experimental research. The procedures outlined are standard

practices in regulated laboratory environments.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 1-Buten-1-ol.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1-Buten-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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